Cas no 155225-18-6 (2-Piperazinemethanol,4-methyl-, (2S)-)

2-Piperazinemethanol,4-methyl-, (2S)- structure
155225-18-6 structure
Product Name:2-Piperazinemethanol,4-methyl-, (2S)-
CAS No:155225-18-6
MF:C6H14N2O
MW:130.188161373138
CID:106905
PubChem ID:45087437
Update Time:2025-04-18

2-Piperazinemethanol,4-methyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Piperazinemethanol,4-methyl-, (2S)-
    • 2-Piperazinemethanol,4-methyl-,(S)-(9CI)
    • [(2s)-4-methylpiperazin-2-yl]methanol
    • JVIKJOXETSHPGJ-LURJTMIESA-N
    • EN300-7005811
    • SCHEMBL1183999
    • (S)-(4-methyl-piperazin-2-yl)-methanol
    • (S)-3-hydroxymethyl-1-methylpiperazine
    • 155225-18-6
    • AT27041
    • (s)-(4-methylpiperazin-2-yl)methanol
    • Inchi: 1S/C6H14N2O/c1-8-3-2-7-6(4-8)5-9/h6-7,9H,2-5H2,1H3/t6-/m0/s1
    • InChI Key: JVIKJOXETSHPGJ-LURJTMIESA-N
    • SMILES: OC[C@@H]1CN(C)CCN1

Computed Properties

  • Exact Mass: 130.111
  • Monoisotopic Mass: 130.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 87.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 35.5A^2

2-Piperazinemethanol,4-methyl-, (2S)- Pricemore >>

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